rac-4-(2-Amino-3,3-dimethyl-1-oxobutyl)benzonitrile Hydrochloride
rac-4-(2-Amino-3,3-dimethyl-1-oxobutyl)benzonitrile Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1373046-75-3
VCID:
VC0125756
InChI:
InChI=1S/C13H16N2O.ClH/c1-13(2,3)12(15)11(16)10-6-4-9(8-14)5-7-10;/h4-7,12H,15H2,1-3H3;1H/p+1
SMILES:
CC(C)(C)C(C(=O)C1=CC=C(C=C1)C#[NH+])[NH3+].[Cl-]
Molecular Formula:
C13H18ClN2O+
Molecular Weight:
253.75
rac-4-(2-Amino-3,3-dimethyl-1-oxobutyl)benzonitrile Hydrochloride
CAS No.: 1373046-75-3
Reference Standards
VCID: VC0125756
Molecular Formula: C13H18ClN2O+
Molecular Weight: 253.75
| CAS No. | 1373046-75-3 |
|---|---|
| Product Name | rac-4-(2-Amino-3,3-dimethyl-1-oxobutyl)benzonitrile Hydrochloride |
| Molecular Formula | C13H18ClN2O+ |
| Molecular Weight | 253.75 |
| IUPAC Name | 4-(2-azaniumyl-3,3-dimethylbutanoyl)benzonitrilium;chloride |
| Standard InChI | InChI=1S/C13H16N2O.ClH/c1-13(2,3)12(15)11(16)10-6-4-9(8-14)5-7-10;/h4-7,12H,15H2,1-3H3;1H/p+1 |
| Standard InChIKey | XFSOFAHZSZZJFE-UHFFFAOYSA-O |
| SMILES | CC(C)(C)C(C(=O)C1=CC=C(C=C1)C#[NH+])[NH3+].[Cl-] |
| PubChem Compound | 131667714 |
| Last Modified | Nov 11 2021 |
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